tert-butyl (3R)-pyrrolidine-3-carboxylate hydrochloride
Overview
Description
Tert-butyl (3R)-pyrrolidine-3-carboxylate hydrochloride (TBPC HCl) is an organic compound used in a variety of scientific research applications. TBPC HCl is a white, crystalline solid with a melting point of 173-175°C and a boiling point of 225-230°C. It has a molecular weight of 175.62 g/mol and a molecular formula of C7H13NO2•HCl. TBPC HCl is an important reagent in organic synthesis and is used in numerous biochemical and physiological experiments.
Mechanism of Action
The mechanism of action of TBPC HCl is not fully understood. However, it is known that TBPC HCl binds to certain proteins and enzymes, which results in the inhibition or activation of their activity. TBPC HCl can also interact with other molecules and affect their structure and function.
Biochemical and Physiological Effects
TBPC HCl has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes and proteins, as well as to activate or inhibit the activity of certain signaling pathways. TBPC HCl has also been shown to affect gene expression and to regulate the activity of certain hormones.
Advantages and Limitations for Lab Experiments
TBPC HCl has several advantages for use in lab experiments. It is relatively easy to synthesize and is stable in a variety of conditions. It is also relatively non-toxic and has a low volatility. The main limitation of TBPC HCl is that it is not water soluble, which can limit its use in certain experiments.
Future Directions
Future research on TBPC HCl could focus on further elucidating its mechanism of action and its biochemical and physiological effects. Research could also focus on developing new applications for TBPC HCl, such as in drug design and development. Additionally, research could focus on improving the synthesis of TBPC HCl, as well as its solubility and stability. Finally, research could focus on the potential toxicity of TBPC HCl and its effects on human health.
Synthesis Methods
TBPC HCl is usually synthesized by reacting tert-butyl alcohol and pyrrolidine-3-carboxylic acid in the presence of hydrochloric acid. The reaction is carried out in an inert atmosphere and the resulting product is a white crystalline solid. The reaction is typically carried out at room temperature and the reaction time is usually 1-2 hours.
Scientific Research Applications
TBPC HCl is used in a variety of scientific research applications. It is used as a reagent in organic synthesis, as a catalyst in biochemical and physiological experiments, and as a ligand in protein-ligand interactions. TBPC HCl is also used in the synthesis of various pharmaceuticals and in the study of enzyme kinetics.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl (3R)-pyrrolidine-3-carboxylate hydrochloride involves the reaction of tert-butyl (3R)-pyrrolidine-3-carboxylate with hydrochloric acid.", "Starting Materials": [ "tert-butyl (3R)-pyrrolidine-3-carboxylate", "hydrochloric acid" ], "Reaction": [ "Add tert-butyl (3R)-pyrrolidine-3-carboxylate to a reaction flask", "Slowly add hydrochloric acid to the reaction flask while stirring", "Heat the reaction mixture to reflux for several hours", "Cool the reaction mixture and filter the precipitated product", "Wash the product with cold water and dry in a vacuum oven", "Obtain tert-butyl (3R)-pyrrolidine-3-carboxylate hydrochloride as a white solid" ] } | |
CAS RN |
2710510-52-2 |
Molecular Formula |
C9H18ClNO2 |
Molecular Weight |
207.7 |
Purity |
95 |
Origin of Product |
United States |
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